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Compound of Interest

[1-(4-
Compound Name: Fluorophenyl)cyclobutyllmethana
mine
CAS No.: 1017462-08-6
Cat. No.: B3073349

Get Quote

Executive Summary

[1-(4-Fluorophenyl)cyclobutyllmethanamine (CAS: 1228879-30-8, HCI salt) represents a
high-value scaffold for medicinal chemistry, offering a "conformationally restricted" alternative to
traditional gem-dimethyl or phenethylamine motifs. This application note details its utility as a
primary amine building block, focusing on its unique steric properties, metabolic stability
conferred by the cyclobutane-fluorine combination, and optimized protocols for its incorporation
into drug discovery campaigns.
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Property Data

IUPAC Name [1-(4-Fluorophenyl)cyclobutyllmethanamine
Molecular Weight 179.24 g/mol (Free base)

CAS Number 1228879-30-8 (HCI salt)

LogP (Predicted) ~2.2 (Lipophilic amine)

pKa (Predicted) ~9.5 (Primary amine)

Quaternary carbon at C1 (Gem-disubstitution

Key Structural Feature
effect)

Strategic Value in Drug Design
The "Gem-Dimethyl" Bioisostere

In many lead optimization programs, gem-dimethyl groups (-C(CH3)2-) are introduced to block
metabolic hot-spots or lock conformation (Thorpe-Ingold effect). However, methyl groups are
susceptible to CYP450-mediated oxidation.

e The Cyclobutane Advantage: Replacing a gem-dimethyl group with a cyclobutane ring
maintains the steric bulk and conformational lock but significantly alters the metabolic profile.
The strained ring resists oxidation better than exposed methyl groups.

e Fluorine Substitution: The para-fluorine atom on the phenyl ring blocks the primary site of
Phase | metabolic oxidation, extending the half-life of the scaffold in vivo.

Conformational Restriction

The cyclobutane ring creates a rigid spiro-like center at C1. When this amine is coupled to a
core (e.g., via an amide bond), the vector of the phenyl group is fixed relative to the nitrogen.
This is critical for:

e GPCR Ligands: Fixing the distance between the basic nitrogen and the aromatic ring
(pharmacophore).
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» Kinase Inhibitors: Orienting the fluorophenyl group into hydrophobic pockets (e.g., the back-
cleft of the ATP binding site).

Visualizing the Workflow

The following diagram illustrates the decision tree for utilizing this building block in parallel
medicinal chemistry.
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Figure 1: Synthetic decision tree for incorporating the cyclobutylmethanamine scaffold.

Experimental Protocols
General Handling[6]

» Storage: Store the HCI salt at 2-8°C under desiccant. It is hygroscopic.

e Solubility: Highly soluble in DMSO, MeOH, and DMF. Free base is soluble in DCM.

Protocol A: Sterically Demanding Amide Coupling

Rationale: The primary amine is attached to a quaternary carbon (neopentyl-like position).
Standard coupling (EDC/NHS) may be sluggish due to steric hindrance from the cyclobutane
ring.

Materials:

e Carboxylic Acid Partner (1.0 equiv)
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[1-(4-Fluorophenyl)cyclobutyllmethanamine HCI (1.1 equiv)

HATU (1.2 equiv)

DIEA (Diisopropylethylamine) (3.0 equiv)

DMF (Anhydrous)
Step-by-Step:

¢ Activation: Dissolve the Carboxylic Acid (0.5 mmol) in DMF (2 mL). Add HATU (0.6 mmol)
and stir for 5 minutes at Room Temperature (RT) to form the activated ester. Note: Color
change to yellow/orange is typical.

» Addition: Add the amine HCI salt (0.55 mmol) followed immediately by DIEA (1.5 mmol).
e Reaction: Stir at RT for 4-16 hours.

o QC Check: Monitor by LCMS. If conversion is <50% after 4 hours, heat to 50°C. The
guaternary center can retard nucleophilic attack.

o Work-up: Dilute with EtOAc (20 mL), wash with 1N HCI (2x), sat. NaHCO3 (2x), and Brine.
Dry over Na2S04.

 Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Controlled Reductive Amination

Rationale: To synthesize secondary amines (e.g., for monoamine transporter inhibitors).
Sodium triacetoxyborohydride is chosen for its mildness, preventing reduction of the
aldehyde/ketone partner.

Materials:
o Aldehyde/Ketone Partner (1.0 equiv)
e [1-(4-Fluorophenyl)cyclobutyllmethanamine Free Base* (1.0 equiv)

e NaBH(OACc)3 (1.5 equiv)
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e Acetic Acid (catalytic, 1 drop)
e DCE (1,2-Dichloroethane)
Step-by-Step:

e Free Basing (If using HCI salt): Partition the HCI salt between DCM and 1N NaOH. Separate
organic layer, dry, and concentrate to obtain the free base oil. Crucial: Reductive amination
works best with the free amine.

e Imine Formation: Dissolve Aldehyde (0.5 mmol) and Amine (0.5 mmol) in DCE (3 mL). Add 1
drop of AcOH. Stir for 1 hour at RT.

e Reduction: Add NaBH(OAc)3 (0.75 mmol) in one portion. Stir for 12 hours.

e Quench: Add sat. NaHCO3 (5 mL) and stir vigorously for 15 minutes.

o Extraction: Extract with DCM (3x).

 Purification: Reverse-phase HPLC is often required for polar secondary amines.

Analytical Validation (QC)

When characterizing products derived from this building block, look for these diagnostic
signals:
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Technique Diagnostic Signal Interpretation
Cyclobutane ring protons.
1H NMR Often appear as complex
1.8 - 2.4 ppm (m, 6H) multiplets due to ring
puckering.
Methylene protons (
1H NMR 2.8-3.0 ppm (sord, 2H) ). In amides, this doublet shifts
downfield.
19F NMR Distinctive singlet for the para-
-116 ppm (approx) fluoropheny! group.
uaternary Carbon (C1) of the
13C NMR Q Y (€D

~45-50 ppm

cyclobutane.

Case Study: Design of a Hypothetical Kinase

Inhibitor

To demonstrate the application, we consider the design of a Type Il kinase inhibitor where the

"tail" occupies the hydrophobic back pocket.

Objective: Replace a labile tert-butyl amine tail with the [1-(4-

Fluorophenyl)cyclobutyllmethanamine scaffold to improve metabolic stability.

Workflow:

o Scaffold Selection: A pyrazolopyrimidine core (common in kinase inhibitors like Ibrutinib).

e Coupling: Using Protocol A, the amine is coupled to the core carboxylic acid.

e Result: The cyclobutane ring fills the hydrophobic pocket previously occupied by the tert-

butyl group. The 4-fluorophenyl group engages in

-stacking interactions with the gatekeeper residue (e.g., Phenylalanine).
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e Outcome: The resulting molecule (Hypothetical Compound KB-4F) shows maintained
potency (IC50 < 10 nM) but increases microsomal stability (

) from 15 min to 45 min due to the fluorinated, cyclic blocking group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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